molecular formula C11H10N2O3 B8390569 5-[(acetyloxy)methyl]-1,6-naphthyridin-2(1H)-one

5-[(acetyloxy)methyl]-1,6-naphthyridin-2(1H)-one

Cat. No.: B8390569
M. Wt: 218.21 g/mol
InChI Key: IFXXYRMWBXDGJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-[(acetyloxy)methyl]-1,6-naphthyridin-2(1H)-one is a useful research compound. Its molecular formula is C11H10N2O3 and its molecular weight is 218.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10N2O3

Molecular Weight

218.21 g/mol

IUPAC Name

(2-oxo-1H-1,6-naphthyridin-5-yl)methyl acetate

InChI

InChI=1S/C11H10N2O3/c1-7(14)16-6-10-8-2-3-11(15)13-9(8)4-5-12-10/h2-5H,6H2,1H3,(H,13,15)

InChI Key

IFXXYRMWBXDGJQ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OCC1=NC=CC2=C1C=CC(=O)N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture containing 38.2 g of 5-methyl-1,6-naphthyridin-2(1H)-one-6-oxide hydrochloride and 300 ml of acetic anhydride was refluxed with stirring on a steam bath for 48 hours and then the reaction mixture was cooled to room temperature. The separated product was collected, recrystallized from dimethylformamide and dried in vacuo at 80° C. to produce 10.5 g of 5-[(acetyloxy)methyl]-1,6-naphthyridin-2(1H)-one as its hydrochloride, m.p. 162°-165° C. with decomposition.
Name
5-methyl-1,6-naphthyridin-2(1H)-one-6-oxide hydrochloride
Quantity
38.2 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
reactant
Reaction Step One

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